Cas no 19197-14-9 (3H-Pyrazol-3-one,5-amino-2,4-dihydro-4-(2-phenyldiazenyl)-)

• Product Name: 3H-Pyrazol-3-one,5-amino-2,4-dihydro-4-(2-phenyldiazenyl)-
• CAS No: 19197-14-9
• MF: C₉H₉N₅O
• MW: 203.200660467148
• CID: 225559
• PubChem ID: 86835
• Update Time: 2025-04-19

3H-Pyrazol-3-one,5-amino-2,4-dihydro-4-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,5-amino-2,4-dihydro-4-(2-phenyldiazenyl)-
• 5-amino-2,4-dihydro-4-(phenylazo)-3H-pyrazol-3-one
• 3-Amino-4-(phenylazo)-1H-pyrazole-5(4H)-one
• 4-(phenylazo)-3-amino-2-pyrazolin-5-one
• 5-amino-4-phenylazo-2,4-dihydropyrazol-3-one
• 19197-14-9
• 3H-Pyrazol-3-one, 5-amino-2,4-dihydro-4-(phenylazo)-
• AI3-61186
• SCHEMBL6980273
• NS00047619
• EINECS 242-869-0
• 5-Amino-2,4-dihydro-4-(2-phenyldiazenyl)-3H-pyrazol-3-one
• 3-amino-4-phenyldiazenyl-1,4-dihydropyrazol-5-one
• DTXSID801197717

• Inchi： 1S/C9H9N5O/c10-8-7(9(15)14-13-8)12-11-6-4-2-1-3-5-6/h1-5,7H,(H2,10,13)(H,14,15)/b12-11+
• InChI Key： KARWINWPVZJLQK-VAWYXSNFSA-N
• SMILES： O=C1C(C(N)=NN1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.08100
• Monoisotopic Mass: 203.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.52
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.742
• PSA: 92.20000
• LogP: 1.00560